(R)-(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanamine

• IUPAC Name: [(3R)-2,3-dihydro-1,4-benzodioxin-3-yl]methanamine
• InChI: InChI=1S/C9H11NO2/c10-5-7-6-11-8-3-1-2-4-9(8)12-7/h1-4,7H,5-6,10H2/t7-/m1/s1
• InChI Key: JHNURUNMNRSGRO-SSDOTTSWSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)CN
• Isomeric SMILES: C1[C@H](OC2=CC=CC=C2O1)CN
• Molecular Formula: C9H11NO2
• DSSTOX Substance ID: DTXSID00424904
• Molecular Weight: 165.19 g/mol
• CAS RN: 46049-48-3

Description

Methenamine, also known as hexamine or Urotropin, is a heterocyclic organic compound with a cage-like structure similar to adamantane. It is a white crystalline compound that is highly soluble in water and polar organic solvents. It is used in the synthesis of other organic compounds, including plastics, pharmaceuticals, and rubber additives.

Synthesis Analysis

Methenamine can be prepared industrially by combining formaldehyde and ammonia. In the synthesis of N-Methylamphetamine, a possible alternative route is based on phenyl acetic acid and acetic acid, leading initially to phenyl acetone through reduction. This is followed by the reaction of phenyl acetone with methylamine and the subsequent reduction of the resulting N-methylimine.

Molecular Structure Analysis

Amines typically have three bonds and one pair of lone pair electrons. This makes the nitrogen sp3 hybridized, trigonal pyramidal, with a bond angle of roughly 109.5°.

Chemical Reactions Analysis

The main chemical property of amines is their ability to act as weak organic bases. Amines also have a lone electron pair on their nitrogen atoms and can accept a proton from water to form substituted ammonium (NH4+) ions and hydroxide (OH−) ions.

Physical And Chemical Properties Analysis

The structure and physical properties of amines depend on their classification. For primary and secondary amines, H-bond donation distinguishes their properties and reactivity from tertiary amines.

Safety and Hazards

Methenamine is classified as a flammable solid and may cause an allergic skin reaction. It should be kept away from heat, hot surfaces, sparks, open flames, and other ignition sources.

Future Directions

Methenamine is as effective in UTI prevention as prophylactic antibiotics with a low side effect burden in randomized, controlled trials. Despite over a century of use, no bacterial resistance mechanisms or increased carcinogenesis have been observed. Nonantibiotic options for UTI management are needed to combat rising antimicrobial resistance and decrease recurrent UTI burden.